Cas no 2368222-03-9 (4-(methyl-d3)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-d)

• Product Name: 4-(methyl-d3)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-d
• CAS No: 2368222-03-9
• MF: C₁₀H₁₇BN₂O₂
• MW: 212.089829206467
• CID: 6823407
• PubChem ID: 172400461
• Update Time: 2025-03-01

4-(methyl-d3)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-d Chemical and Physical Properties

Names and Identifiers

• 4-(methyl-d3)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-d
• 2368222-03-9
• CS-20289

• Inchi： 1S/C10H17BN2O2/c1-7-6-12-13-8(7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3,(H,12,13)/i1D3,6D
• InChI Key： HQYVEZWZGLCNIU-BKLIMVFQSA-N
• SMILES： O1B(C2C(C([2H])([2H])[2H])=C([2H])NN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 212.1634149Da
• Monoisotopic Mass: 212.1634149Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų